molecular formula C12H18N4S B8366522 N2-(2-Dimethylamino-ethyl)-N2-methyl-benzothiazole-2,6-diamine

N2-(2-Dimethylamino-ethyl)-N2-methyl-benzothiazole-2,6-diamine

Cat. No.: B8366522
M. Wt: 250.37 g/mol
InChI Key: FBXBOUVPPFDYKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N2-(2-Dimethylamino-ethyl)-N2-methyl-benzothiazole-2,6-diamine is a useful research compound. Its molecular formula is C12H18N4S and its molecular weight is 250.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H18N4S

Molecular Weight

250.37 g/mol

IUPAC Name

2-N-[2-(dimethylamino)ethyl]-2-N-methyl-1,3-benzothiazole-2,6-diamine

InChI

InChI=1S/C12H18N4S/c1-15(2)6-7-16(3)12-14-10-5-4-9(13)8-11(10)17-12/h4-5,8H,6-7,13H2,1-3H3

InChI Key

FBXBOUVPPFDYKE-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCN(C)C1=NC2=C(S1)C=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Combine N,N,N′-Trimethyl-N′-(6-nitro-benzothiazol-2-yl)ethane-1,2-diamine (5.79 g, 20.6 mmol) and 5% palladium on carbon (5.02 g) in EtOH (200 mL) and THF (25 mL). Shake on a Parr shaker at 60 psi of hydrogen at room temperature for 18 h. Filter the reaction mixture through filter paper, wash with EtOH (50 mL), and concentrate in vacuo to afford the crude title compound (4.1 g, 80%). The crude product was carried on as is. 1H NMR (400 MHz, DMSO-d6): δ 7.10 (d, 1H, J=8.4 Hz), 6.86 (d, 1H, J=1.8 Hz), 6.52 (dd, 1H, J=8.4, 2.2 Hz), 4.80 (br s, 2H), 3.51 (t, 2H, J=6.6 Hz), 3.04 (s, 3H), 2.48 (m, 2H), 2.18 (s, 6H).
Name
N,N,N′-Trimethyl-N′-(6-nitro-benzothiazol-2-yl)ethane-1,2-diamine
Quantity
5.79 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
5.02 g
Type
catalyst
Reaction Step Three
Name
Quantity
200 mL
Type
solvent
Reaction Step Four
Name
Quantity
25 mL
Type
solvent
Reaction Step Five

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